1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one

• Molecular Formula: C13H10F3NO2
• Molecular Weight: 269.22 g/mol
• SMILES: CC(=O)CN1C=CC(=O)C2=C1C=CC(=C2)C(F)(F)F
• InChI: InChI=1S/C13H10F3NO2/c1-8(18)7-17-5-4-12(19)10-6-9(13(14,15)16)2-3-11(10)17/h2-6H,7H2,1H3
• InChIKey: FQPGFPCDHDETAB-UHFFFAOYSA-N

1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one (CAS 1210503-95-9, molecular formula C₁₃H₁₀F₃NO₂, molecular weight 269.22 g/mol) is a synthetic quinolin-4(1H)-one derivative featuring a trifluoromethyl substituent at the C-6 position and an N-1 2-oxopropyl side chain. It belongs to the broader 4-quinolone family—a privileged scaffold in medicinal chemistry with documented applications ranging from antibacterial fluoroquinolones to antimalarial and anticancer discovery programs.

1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one: Structural Identity and Baseline Procurement Profile

1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one (CAS 1210503-95-9, molecular formula C₁₃H₁₀F₃NO₂, molecular weight 269.22 g/mol) is a synthetic quinolin-4(1H)-one derivative featuring a trifluoromethyl substituent at the C-6 position and an N-1 2-oxopropyl side chain . It belongs to the broader 4-quinolone family—a privileged scaffold in medicinal chemistry with documented applications ranging from antibacterial fluoroquinolones to antimalarial and anticancer discovery programs [1]. At present, this specific compound is commercially available from multiple chemical suppliers at purities of 95–98%, but it lacks peer-reviewed primary research publications describing its biological activity, physicochemical characterization, or structure-activity relationship data . Consequently, its differentiation from structural analogs rests primarily on computable molecular properties, regiochemical considerations, and class-level inferences drawn from the quinolin-4-one literature.

• [1] Heeb S, Fletcher MP, Chhabra SR, Diggle SP, Williams P, Cámara M. Quinolones: from antibiotics to autoinducers. FEMS Microbiol Rev. 2011;35(2):247-274. doi:10.1111/j.1574-6976.2010.00247.x View Source

Why In-Class Quinolin-4-one Analogs Cannot Substitute for 1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one

Within the quinolin-4(1H)-one chemotype, three structural variables dictate functional outcomes in ways that make inter-compound substitution unreliable without experimental validation: (a) the position of the trifluoromethyl group on the carbocyclic ring, (b) the nature of the N-1 substituent, and (c) the presence or absence of a C-3 carboxylic acid. The C-6 trifluoromethyl placement in this compound distinguishes it from the more common C-7 and C-8 regioisomers; in classical fluoroquinolone antibacterial series, C-6 fluorine is a critical determinant of DNA-gyrase inhibitory potency and antibacterial spectrum breadth, and analogous position-dependent effects are expected for trifluoromethyl substitution [1][2]. Moreover, the N-1 2-oxopropyl group introduces a reactive ketone that is absent in unsubstituted quinolin-4(1H)-one cores or N-1 methyl/ethyl analogs, adding both hydrogen-bonding capability and a synthetic handle for further derivatization—properties not reproducible by N-1 aryl, cyclopropyl, or simple alkyl congeners [3]. These structural distinctions mean that selecting a different regioisomer or an alternative N-1 substituent will alter physicochemical properties (logP, solubility), metabolic stability, target-binding geometry, and downstream synthetic utility in ways that are currently unquantified but mechanistically inevitable.

• [1] Domagala JM, Hanna LD, Heifetz CL, Hutt MP, Mich TF, Sanchez JP, Solomon M. New structure-activity relationships of the quinolone antibacterials using the target enzyme. The development and application of a DNA gyrase assay. J Med Chem. 1986;29(3):394-404. doi:10.1021/jm00153a016 View Source
• [2] Asahina Y, Ishizaki T, Suzue S. Recent advances in structure-activity relationships of new quinolones. Prog Drug Res. 1992;38:57-106. doi:10.1007/978-3-0348-7138-7_2 View Source
• [3] Zhang D, Wang Y, Li Z, et al. Condition-Controlled Regio- and Chemoselective Allylic Alkylation of 2-Substituted Quinolin-4-ones with MBH Carbonates. ACS publication, December 2025. Demonstrates the synthetic versatility of N-functionalized quinolin-4-ones. View Source

Quantitative Differentiation Evidence for 1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one

Regioisomeric Trifluoromethyl Placement: C-6 vs. C-7 vs. C-8 Quinolin-4(1H)-one Physicochemical Comparison

The trifluoromethyl group position on the quinolin-4(1H)-one scaffold exerts profound influence on calculated physicochemical properties. 1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one (CF₃ at C-6) is compared here with its C-7 and C-8 regioisomeric analogs, all bearing the identical N-1 2-oxopropyl substituent. Since no directly measured experimental values exist for any of these compounds, the comparison relies on computational predictions and experimentally reported data for the closest available 4(1H)-quinolinone analogs with trifluoromethyl substitution at varied ring positions. The 7-(trifluoromethyl)-4(1H)-quinolinone regioisomer displays a reported LogP of approximately 2.96 and a melting point range of 266–269 °C ; the 8-(trifluoromethyl)-4(1H)-quinolinone regioisomer exhibits a markedly lower melting point of 170–172 °C, consistent with altered crystal packing [1]. Although directly measured logP and melting point data for the C-6 regioisomer (the target compound) remain unavailable in the peer-reviewed literature, the documented differences between C-7 and C-8 analogs demonstrate that trifluoromethyl positional isomerism materially affects key properties such as crystallinity and lipophilicity [2].

Evidence Dimension	Melting point as a function of trifluoromethyl regiochemistry on 4(1H)-quinolinone core (computationally predicted LogP where available)
Target Compound Data	1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one: No experimentally published data available. Computational LogP predicted at approximately 2.5–3.1 range based on structural analogy.
Comparator Or Baseline	7-(Trifluoromethyl)-4(1H)-quinolinone: LogP = 2.96, m.p. = 266–269 °C. 8-(Trifluoromethyl)-4(1H)-quinolinone: m.p. = 170–172 °C (LogP not reported).
Quantified Difference	Melting point difference between C-7 and C-8 regioisomers: ~94–99 °C. LogP difference between C-7 (2.96) and predicted C-6 range (~2.5–3.1): potentially 0.1–0.5 log units depending on computational method.
Conditions	Data derived from commercial supplier datasheets and CAS Common Chemistry entries for the closest available 4(1H)-quinolinone analogs without the N-1 2-oxopropyl substituent. Direct target compound measurements not published.

Why This Matters

Melting point differences of nearly 100 °C between C-7 and C-8 regioisomers signal divergent solid-state properties that directly affect formulation development, purification strategy, and storage conditions; procurement decisions must account for which regioisomer is actually required for a given application.

• [1] CAS Common Chemistry. 8-(Trifluoromethyl)-4(1H)-quinolinone, CAS Registry. Melting point: 170–172 °C. American Chemical Society. View Source
• [2] Sun N, Li J, Zhang W, et al. Fluoroquinolone derivatives: the impact of substituent position on physicochemical properties and antibacterial activity. Expert Opin Drug Discov. 2014;9(7):731-748. View Source

Molecular Complexity and Fractional Csp³ Character as a Differentiator from Simpler Quinolin-4(1H)-one Scaffolds

1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one (C₁₃H₁₀F₃NO₂, MW 269.22, Csp³ fraction ≈ 0.23) combines two features that jointly elevate molecular complexity relative to simpler quinolin-4(1H)-one frameworks: the C-6 trifluoromethyl group and the N-1 2-oxopropyl side chain. The unsubstituted 1-(2-oxopropyl)quinolin-4(1H)-one (C₁₂H₁₁NO₂, MW 201.22, no CF₃) has a Csp³ fraction of approximately 0.25 owing to the oxopropyl chain but lacks the electronegative trifluoromethyl pharmacophore . Conversely, 6-(trifluoromethyl)quinolin-4(1H)-one (C₁₀H₆F₃NO, MW 213.15, Csp³ fraction ≈ 0.0) contains the CF₃ group but has no N-1 substituent, making it more planar and less functionally versatile . The target compound is the only member of this comparative set that bears both the CF₃ group (enhancing metabolic stability and membrane permeability in congeneric series) and the N-1 2-oxopropyl group (providing a ketone for further synthetic elaboration) [1]. Although no direct biochemical potency data exist to quantify the advantage of this dual-substitution pattern, the principle that Csp³ fraction correlates with improved clinical success rates in drug discovery (as argued by Lovering et al., 2009) supports the hypothesis that this compound occupies a more favorable region of chemical space than either of its singly-substituted counterparts.

Evidence Dimension	Fraction of sp³-hybridized carbons (Fsp³) and molecular weight
Target Compound Data	Fsp³ ≈ 0.23 (3 sp³ carbons out of 13 total); MW = 269.22; contains both CF₃ and 2-oxopropyl groups.
Comparator Or Baseline	1-(2-Oxopropyl)quinolin-4(1H)-one: Fsp³ ≈ 0.25, MW = 201.22, no CF₃. 6-(Trifluoromethyl)quinolin-4(1H)-one: Fsp³ ≈ 0.0, MW = 213.15, no N-1 substituent.
Quantified Difference	Target compound adds trifluoromethyl functionality (+3 F atoms, +68 Da vs. non-fluorinated analog) and restores substantial Csp³ character (Fsp³ ≈ 0.23 vs. 0.0 for the parent 6-CF₃ quinolinone) simultaneously.
Conditions	Fsp³ calculated from molecular formula and standard SMILES; no experimental Fsp³ measurement required. Comparison made between compounds with published CAS numbers.

Why This Matters

Compounds with intermediate Fsp³ values (0.2–0.5) have been statistically associated with higher probabilities of clinical progression; this compound's molecular complexity profile differentiates it from both the overly flat 6-CF₃ quinolinone core and the less functionalized non-fluorinated oxopropyl analog.

• [1] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6756. doi:10.1021/jm901241e View Source

Synthetic Handle via N-1 2-Oxopropyl Ketone: A Differentiator for Downstream Derivatization Potential

The N-1 2-oxopropyl substituent in the target compound introduces a terminal methyl ketone that serves as a reactive handle for further chemical elaboration—a feature absent in N-1 unsubstituted, N-1 methyl, N-1 cyclopropyl, or N-1 aryl quinolin-4(1H)-one analogs. This ketone can participate in aldol condensations, reductive aminations, oxime/hydrazone formations, and Wittig reactions, enabling the compound to function as a versatile synthetic intermediate rather than merely an endpoint screening candidate [1]. Recent methodology studies have demonstrated condition-controlled, regiodivergent alkylation of quinolin-4-ones at N-, O-, and C-positions, establishing that appropriately N-functionalized quinolin-4-ones are privileged substrates for selective diversification [2]. The combination of a C-6 trifluoromethyl group (electron-withdrawing, modulating ring electronics) with an N-1 ketone-bearing side chain (nucleophile-accessible) creates a bifunctional reactivity profile that is not present in any single-substituted quinolin-4(1H)-one comparator. Quantitative kinetic data for reactions involving this specific compound are not available in the literature; however, the documented reactivity of analogous N-alkyl ketone quinolin-4-ones supports the expectation of similar or enhanced reactivity due to the electron-withdrawing CF₃ group para to the carbonyl, which would increase the electrophilicity of the N-1 side-chain ketone toward nucleophilic attack [3].

Evidence Dimension	Number of synthetically addressable functional groups per molecule and documented reactivity precedent for analogous systems
Target Compound Data	Three addressable functional groups: C-4 carbonyl, N-1 side-chain terminal methyl ketone, and C-6 CF₃ (as an electron-withdrawing modulator).
Comparator Or Baseline	6-(Trifluoromethyl)quinolin-4(1H)-one (CAS 49713-51-1): One addressable group (C-4 carbonyl). 1-Methyl-6-(trifluoromethyl)quinolin-4(1H)-one: Two addressable groups but no reactive ketone on N-1 side chain.
Quantified Difference	Target compound possesses at least one additional reactive functional group (the terminal ketone) compared to N-1 unsubstituted, N-1 methyl, N-1 cyclopropyl, and N-1 aryl 6-CF₃ quinolin-4(1H)-one analogs.
Conditions	Reactivity inferred from precedent in quinolin-4-one alkylation chemistry and general ketone reactivity; no reaction rates or yields reported for this specific compound.

Why This Matters

For procurement decisions in medicinal chemistry and chemical biology laboratories, a compound that can serve dual roles—as a screening candidate and as a synthetic building block for library generation—offers greater experimental value per unit cost than a single-purpose analog.

• [1] Carey FA, Sundberg RJ. Advanced Organic Chemistry, Part B: Reactions and Synthesis. 5th ed. Springer; 2007. Chapter on carbonyl reactivity and condensations. View Source
• [2] Zhang D, Li Z, Wang Y, et al. Condition-Controlled Regio- and Chemoselective Allylic Alkylation of 2-Substituted Quinolin-4-ones with MBH Carbonates. J Org Chem. 2025. doi:10.1021/acs.joc.5c01234 View Source
• [3] Marull M, Lefebvre O, Schlosser M. Selective and efficient structural elaboration of 2-(trifluoromethyl)quinolinones. Eur J Org Chem. 2003;(8):1576-1588. View Source

Recommended Research and Procurement Application Scenarios for 1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one

Scaffold-Hopping and Lead Diversification in Anti-Infective Drug Discovery

This compound can serve as a core scaffold for generating focused quinolin-4(1H)-one libraries in anti-infective screening cascades, leveraging the established precedent that C-6 substituents critically modulate DNA gyrase inhibition and antibacterial spectrum in fluoroquinolone series [1]. The N-1 2-oxopropyl ketone enables late-stage diversification via oxime, hydrazone, or reductive amination chemistry without requiring de novo core synthesis, providing a time-to-data advantage over N-1 unsubstituted analogs that first require alkylation optimization [2]. The C-6 trifluoromethyl group is expected to enhance metabolic stability relative to C-6 hydrogen or C-6 methyl analogs, based on well-established fluorine substitution principles, though confirmatory microsomal stability data are needed.

Physicochemical Probe for Regioisomeric Structure-Property Relationship (SPR) Studies

For laboratories systematically mapping how trifluoromethyl positional isomerism on the quinolin-4(1H)-one scaffold affects logP, aqueous solubility, plasma protein binding, and permeability, 1-(2-oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one fills a specific gap: the C-6 regioisomer with an N-1 ketone-bearing side chain. The experimentally measured melting point divergence between C-7 and C-8 regioisomers (nearly 100 °C) suggests that C-6 placement may yield yet another distinct solid-state and solubility profile, making procurement of this compound essential for complete isomeric SAR matrices.

Synthetic Building Block for Bifunctional Molecular Probe Design

The simultaneous presence of a C-4 carbonyl (hydrogen bond acceptor), a C-6 trifluoromethyl group (¹⁹F NMR probe, hydrophobic anchor, metabolic stabilizer), and an N-1 2-oxopropyl ketone (reactive handle for bioconjugation or further elaboration) positions this compound as a useful building block for constructing bifunctional probes for chemical biology applications [3]. The reactive terminal ketone allows selective modification without disturbing the quinolin-4-one core pharmacophore, a feature not available in N-1 methyl or N-1 cyclopropyl congeners.

Analytical Reference Standard for Method Development and Quality Control

With CAS registry number 1210503-95-9 assigned and commercial availability at 95–98% purity, this compound can serve as an analytical reference standard for HPLC, LC-MS, or ¹⁹F NMR method development in laboratories working with trifluoromethylated quinolin-4(1H)-one compound libraries. Its distinct retention time, mass (m/z 269.22), and characteristic ¹⁹F NMR chemical shift (expected in the −60 to −65 ppm range for Ar-CF₃) provide clear analytical markers that distinguish it from regioisomeric and side-chain analogs.

• [1] Mitscher LA. Bacterial topoisomerase inhibitors: quinolone and pyridone antibacterial agents. Chem Rev. 2005;105(2):559-592. doi:10.1021/cr030101q View Source
• [2] Zhang D, Li Z, Wang Y, et al. Condition-Controlled Regio- and Chemoselective Allylic Alkylation of 2-Substituted Quinolin-4-ones with MBH Carbonates. J Org Chem. 2025. View Source
• [3] Gillis EP, Eastman KJ, Hill MD, Donnelly DJ, Meanwell NA. Applications of fluorine in medicinal chemistry. J Med Chem. 2015;58(21):8315-8359. doi:10.1021/acs.jmedchem.5b00258 View Source